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Introduction

Vps34 (Vacuolar protein sorting 34), the sole member of the class Il phosphoinositide 3-kinase
(PI3K) family in mammals, is a critical regulator of fundamental cellular processes.[1][2][3][4][5]
Its primary function is to phosphorylate phosphatidylinositol (PtdIns) to generate
phosphatidylinositol 3-phosphate (Ptdins(3)P), a key lipid second messenger.[2][6] This
localized production of Ptdins(3)P on endosomal and lysosomal membranes serves as a
docking site for proteins containing PtdIns(3)P-binding domains like FYVE and PX, thereby
orchestrating membrane trafficking events essential for autophagy, endocytosis, and
phagocytosis.[1][2][6][7]

Vps34-IN-1 is a potent, selective, and cell-permeable small molecule inhibitor of Vps34.[6][8]
Its high specificity for Vps34 over other lipid and protein kinases, including class | and class Il
PI13Ks, makes it an invaluable chemical probe for elucidating the specific cellular roles of
Vps34.[6][7][8] This guide provides an in-depth overview of the function of Vps34-IN-1, its
mechanism of action, its effects on cellular signaling pathways, and detailed experimental
protocols for its use in research.

Core Mechanism of Action

Vps34-IN-1 exerts its function by directly inhibiting the catalytic activity of Vps34. It
competitively binds to the ATP-binding cleft of the Vps34 kinase domain, preventing the
phosphorylation of Ptdins to PtdIns(3)P.[9] This leads to a rapid and dose-dependent depletion
of the cellular PtdIns(3)P pool, particularly at endosomal membranes.[6][7][8] The direct
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consequence is the disruption of all downstream processes that rely on Ptdins(3)P for the
recruitment and activation of effector proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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